Cas no 2171845-90-0 ({1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine)

{1-6-(Difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine is a heterocyclic compound featuring a pyrimidine core substituted with a difluoromethyl group and an azetidine ring bearing a primary amine functionality. This structure imparts unique physicochemical properties, including enhanced polarity and potential for hydrogen bonding, making it a valuable intermediate in medicinal chemistry and agrochemical research. The difluoromethyl group contributes to metabolic stability and bioavailability, while the azetidine scaffold offers conformational rigidity, advantageous for target selectivity. The primary amine serves as a versatile handle for further derivatization. Its balanced lipophilicity and solubility profile make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents.
{1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine structure
2171845-90-0 structure
Product Name:{1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine
CAS No:2171845-90-0
MF:C9H12F2N4
MW:214.215188026428
CID:6452481
PubChem ID:165846866
Update Time:2025-11-01

{1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine
    • EN300-1281540
    • {1-[6-(difluoromethyl)pyrimidin-4-yl]azetidin-2-yl}methanamine
    • 2171845-90-0
    • Inchi: 1S/C9H12F2N4/c10-9(11)7-3-8(14-5-13-7)15-2-1-6(15)4-12/h3,5-6,9H,1-2,4,12H2
    • InChI Key: HXORKQFLXKESFY-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=NC=N1)N1CCC1CN)F

Computed Properties

  • Exact Mass: 214.10300272g/mol
  • Monoisotopic Mass: 214.10300272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55Ų

{1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine Pricemore >>

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Additional information on {1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine

Comprehensive Overview of {1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine (CAS No. 2171845-90-0)

The compound {1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine, identified by its CAS No. 2171845-90-0, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethylpyrimidine core and an azetidine ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for fluorinated compounds like {1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic properties. The incorporation of difluoromethyl groups is a strategic approach to fine-tune the electronic and steric properties of molecules, a topic frequently searched by chemists and pharmacologists.

The synthesis of CAS No. 2171845-90-0 involves multi-step organic transformations, including cross-coupling reactions and ring-forming strategies. These methodologies are often explored in academic and industrial settings, as evidenced by the rising number of publications and patents related to heterocyclic chemistry. The compound's azetidine moiety is particularly noteworthy, as this four-membered ring is increasingly recognized for its conformational rigidity and potential to enhance target binding affinity.

From an SEO perspective, queries such as "applications of difluoromethylpyrimidine derivatives" or "azetidine-based drug candidates" reflect the broader interest in this compound class. Additionally, the CAS No. 2171845-90-0 is often associated with searches for "small molecule inhibitors" and "fluorine in medicinal chemistry," highlighting its relevance in contemporary research. The compound's potential role in addressing drug-resistant pathogens or chronic diseases further amplifies its appeal to both scientists and investors.

In the agrochemical sector, {1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine is being investigated for its herbicidal or fungicidal properties. The difluoromethyl group is known to disrupt enzymatic processes in pests, making it a valuable scaffold for crop protection agents. This aligns with the global push for sustainable agriculture, a hot topic among environmentalists and policymakers.

Analytical characterization of CAS No. 2171845-90-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise structural elucidation and purity assessment, critical for regulatory compliance and industrial applications. The compound's physicochemical properties, including solubility and stability, are also key areas of study, as they directly impact formulation development.

In summary, {1-6-(difluoromethyl)pyrimidin-4-ylazetidin-2-yl}methanamine represents a versatile and scientifically intriguing molecule with broad potential across multiple industries. Its CAS No. 2171845-90-0 serves as a unique identifier for researchers navigating the expanding landscape of fluorinated heterocycles. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.

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